1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide

• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 1-butyl-2-[(1,3-dioxoisoindol-2-yl)methylsulfanyl]benzimidazole-5-sulfonamide
• InChI: InChI=1S/C20H20N4O4S2/c1-2-3-10-23-17-9-8-13(30(21,27)28)11-16(17)22-20(23)29-12-24-18(25)14-6-4-5-7-15(14)19(24)26/h4-9,11H,2-3,10,12H2,1H3,(H2,21,27,28)
• InChI Key: AFDYPIPHTVUMJL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)S(=O)(=O)N)N=C1SCN3C(=O)C4=CC=CC=C4C3=O

Description

1-butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide is a member of phthalimides.

Scientific Research Applications

Thermal Decomposition Studies

The thermal decomposition of compounds similar to 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide has been extensively studied. For example, Uchida, Kobayashi, and Kozuka (1981) investigated the thermal decomposition of related compounds, which can give insights into the stability and decomposition pathways of 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide under various conditions (Uchida, Kobayashi, & Kozuka, 1981).

Synthesis and Characterization for Potential Therapeutic Use

Küçükgüzel et al. (2013) synthesized and characterized derivatives of celecoxib, a molecule structurally similar to 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide, for potential therapeutic applications, including anti-inflammatory and analgesic properties. This suggests that compounds structurally related to 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide might have similar therapeutic applications (Küçükgüzel et al., 2013).

Ionic Liquid Applications

The use of 1-Butyl-3-methylimidazolium derivatives as ionic liquids in various reactions and processes has been demonstrated. For instance, Liao and Huang (2006) reported using an ionic liquid for the synthesis and crystallization of a coordination polymer, indicating the potential use of 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide in similar applications (Liao & Huang, 2006).

Environmental and Green Chemistry Applications

Swatloski, Holbrey, and Rogers (2003) highlighted the environmental aspects of 1-butyl-3-methylimidazolium derivatives in green chemistry. This research can be extrapolated to assess the environmental impact and potential green chemistry applications of 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide (Swatloski, Holbrey, & Rogers, 2003).

Fuel Desulfurization

Gao et al. (2010) utilized 1-butyl-3-methylimidazolium derivatives in the desulfurization of diesel fuel, suggesting potential applications of 1-Butyl-2-[(1,3-dioxo-2-isoindolyl)methylthio]-5-benzimidazolesulfonamide in similar processes (Gao et al., 2010).